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Introduction

(R)-BMS-816336 is a potent and selective inhibitor of 11p3-hydroxysteroid dehydrogenase type
1 (11B-HSD1).[1][2] 11B-HSDL1 is a key enzyme responsible for the intracellular conversion of
inactive cortisone to active cortisol, thereby amplifying local glucocorticoid signaling.[1][3][4][5]
Inhibition of 113-HSD1 is a promising therapeutic strategy for metabolic disorders such as type
2 diabetes and metabolic syndrome.[3][6][7] The active enantiomer, BMS-816336, has
demonstrated oral bioavailability in preclinical species and pharmacodynamic effects in diet-
induced obese (DIO) mice.[3][6] This document provides detailed protocols for the oral
administration of (R)-BMS-816336 to mice for preclinical research, based on available data and
established methodologies.

Quantitative Data Summary

The following table summarizes the in vitro potency of (R)-BMS-816336 against 113-HSD1
from different species.
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Parameter Species Value Reference

IC50 Human 11p-HSD1 14.5 nM [1][2]

IC50 Mouse 118-HSD1 50.3 nM [1][2]
Cynomolgus monkey

IC50 16 nM [1][2]
11B-HSD1

Signaling Pathway

The signaling pathway below illustrates the mechanism of action of (R)-BMS-816336. The
compound inhibits 11B3-HSD1, which is responsible for the intracellular conversion of inactive
cortisone to the active glucocorticoid, cortisol. By blocking this conversion, (R)-BMS-816336
reduces the activation of the glucocorticoid receptor (GR), thereby mitigating the downstream
effects of excessive glucocorticoid signaling, which are implicated in metabolic diseases.[3][4]

[5]L8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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